Cas no 511243-84-8 (Bicyclo[2.2.1]hept-5-ene-2-hexanamine (9CI))

• Product Name: Bicyclo[2.2.1]hept-5-ene-2-hexanamine (9CI)
• CAS No: 511243-84-8
• MF: C₁₃H₂₃N
• MW: 193.32842373848
• CID: 934786
• PubChem ID: 21958336
• Update Time: 2025-04-19

Bicyclo[2.2.1]hept-5-ene-2-hexanamine (9CI) Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]hept-5-ene-2-hexanamine (9CI)
• 511243-84-8
• DB-242687
• 6-Bicyclo[2.2.1]hept-5-en-2-yl-hexylamine
• SCHEMBL5898956
• 6-(Bicyclo[2.2.1]hept-5-en-2-yl)-1-hexanamine
• XJCDXSPOHQYCHQ-UHFFFAOYSA-N

• Inchi： 1S/C13H23N/c14-8-4-2-1-3-5-12-9-11-6-7-13(12)10-11/h6-7,11-13H,1-5,8-10,14H2
• InChI Key： XJCDXSPOHQYCHQ-UHFFFAOYSA-N
• SMILES： NCCCCCCC1CC2C=CC1C2

Computed Properties

• Exact Mass: 193.183049738g/mol
• Monoisotopic Mass: 193.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines